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N,N-diallyl-4-
Compound Name:

methylbenzenesulfonamide

cat. No.: B1267651

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-diallyl-4-methylbenzenesulfonamide, with the CAS number 50487-72-4, is an organic
compound belonging to the sulfonamide class. Sulfonamides are a well-established and
versatile class of compounds in medicinal chemistry, known for a wide spectrum of biological
activities.[1][2][3] This technical guide provides a comprehensive overview of the available data
on N,N-diallyl-4-methylbenzenesulfonamide, including its physicochemical properties, a
detailed plausible synthesis protocol, and a discussion of its potential applications in research
and drug development based on the activities of related compounds.

Physicochemical Properties

A summary of the key physicochemical properties of N,N-diallyl-4-
methylbenzenesulfonamide is presented in Table 1. This data has been compiled from
various chemical suppliers and databases.
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Property Value Source

CAS Number 50487-72-4 N/A

Molecular Formula C13H17NO2S [4]

Molecular Weight 251.35 g/mol [4]
Colorless to light yellow/orange

Appearance o N/A
clear liquid

Purity Typically >95% N/A
C=CCN(CC=C)S(=0)

SMILES [4]
(=0)clccc(C)ecl
InChl=1S/C13H17NO2S/c1-4-
10-14(11-5-2)17(15,16)13-8-6-

InChl N/A
12(3)7-9-13/h4-9H,1-2,10-
11H2,3H3

MDL Number MFCD00226469 [4]

Synthesis

While a specific published protocol for the synthesis of N,N-diallyl-4-

methylbenzenesulfonamide is not readily available in the searched literature, a reliable two-

step synthetic route can be proposed based on the well-documented synthesis of the closely

related N-allyl-N-benzyl-4-methylbenzenesulfonamide.[5] This involves the initial synthesis of

the mono-allylated intermediate, N-allyl-4-methylbenzenesulfonamide, followed by a second

allylation step.

Proposed Synthetic Pathway
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Caption: Proposed two-step synthesis of N,N-diallyl-4-methylbenzenesulfonamide.

Experimental Protocols

The following protocols are adapted from the synthesis of N-allyl-N-benzyl-4-
methylbenzenesulfonamide and are expected to yield the desired product.[5]

Step 1: Synthesis of N-allyl-4-methylbenzenesulfonamide (Intermediate)
Materials:

o p-Toluenesulfonyl chloride

e Allylamine

e Potassium carbonate (K2CO3s)

o Tetrahydrofuran (THF)

e Dichloromethane (DCM)

e Hydrochloric acid (HCI, 5 M)

» Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)
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Procedure:

Dissolve p-toluenesulfonyl chloride (1.0 eq) in THF.

To the stirring solution, add allylamine (1.1 eq) dropwise.

Following the addition of allylamine, add an aqueous solution of potassium carbonate (1.1
eq) dropwise.

Allow the reaction mixture to stir at room temperature for 24 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, acidify the mixture with 5 M HCI and dilute with dichloromethane.

Separate the organic layer and wash it sequentially with water (3x) and brine (1x).

Back-extract the aqueous layers with dichloromethane.

Combine all organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to obtain the crude N-allyl-4-methylbenzenesulfonamide.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water).

Step 2: Synthesis of N,N-diallyl-4-methylbenzenesulfonamide (Final Product)

Materials:

N-allyl-4-methylbenzenesulfonamide (from Step 1)

Allyl bromide

Sodium hydroxide (NaOH)

Tetrahydrofuran (THF)

Procedure:
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» Dissolve N-allyl-4-methylbenzenesulfonamide (1.0 eq) in THF.

 To the stirring solution, add allyl bromide (1.0 eq) dropwise.

e Subsequently, add an aqueous solution of sodium hydroxide (1.25 eq) dropwise.
o Let the reaction mixture stir at room temperature for 24 hours.

e Monitor the reaction progress by TLC.

e Upon completion, the product can be isolated by extraction with a suitable organic solvent
(e.g., ethyl acetate).

e Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure.

The crude product can be purified by column chromatography on silica gel.

Potential Applications and Research Directions

While specific biological data for N,N-diallyl-4-methylbenzenesulfonamide is not yet
available in the scientific literature, the broader class of sulfonamides and compounds
containing diallyl moieties have been extensively studied, suggesting several potential avenues
for research and drug development.

Anticancer Potential

Sulfonamide derivatives are known to exhibit a wide range of anticancer properties.[1][2][3][6]
They can act as inhibitors of various enzymes crucial for cancer cell proliferation and survival.
Furthermore, diallyl compounds, such as diallyl trisulfide found in garlic, have been shown to
induce apoptosis and cell cycle arrest in cancer cells. The combination of the sulfonamide
scaffold with diallyl groups in N,N-diallyl-4-methylbenzenesulfonamide makes it an
interesting candidate for anticancer screening.

A potential workflow for investigating the anticancer properties of this compound is outlined
below.
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Caption: A workflow for evaluating the anticancer potential of N,N-diallyl-4-
methylbenzenesulfonamide.

Antimicrobial Activity

The sulfonamide functional group is historically significant for its antibacterial properties.[1][2]
[3] Many clinically used antibiotics are based on the sulfonamide scaffold. Therefore, N,N-
diallyl-4-methylbenzenesulfonamide could be screened for its activity against a panel of
pathogenic bacteria and fungi.

Enzyme Inhibition

Sulfonamides are known to inhibit various enzymes, including carbonic anhydrases and
proteases. The specific substitution pattern on the sulfonamide nitrogen can significantly
influence its inhibitory activity and selectivity. Investigating the inhibitory potential of N,N-diallyl-
4-methylbenzenesulfonamide against a range of enzymes could uncover novel therapeutic
targets.

Safety and Handling

A comprehensive Safety Data Sheet (SDS) should be consulted before handling N,N-diallyl-4-
methylbenzenesulfonamide. As a general precaution for a research chemical with limited
toxicological data, it should be handled in a well-ventilated fume hood, and appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn.

Conclusion

N,N-diallyl-4-methylbenzenesulfonamide is a readily synthesizable compound belonging to
the medicinally important sulfonamide class. While specific biological data for this compound is
currently lacking, its structural features suggest it as a promising candidate for screening in
anticancer, antimicrobial, and enzyme inhibition assays. The detailed synthetic protocol and
discussion of potential research avenues provided in this guide aim to facilitate further
investigation into the properties and applications of this compound by the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. ptfarm.pl [ptfarm.pl]
o 2. frontiersrj.com [frontiersrj.com]
e 3. ajchem-b.com [ajchem-b.com]

e 4. N,N-Diallyl-4-methylbenzenesulfonamide | Benzene Compounds | Ambeed.com
[ambeed.com]

e 5. par.nsf.gov [par.nsf.gov]
o 6. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [In-Depth Technical Guide: N,N-diallyl-4-
methylbenzenesulfonamide (CAS: 50487-72-4)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1267651#n-n-diallyl-4-
methylbenzenesulfonamide-cas-number-50487-72-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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